(4'-Ethynyl-[1,1'-biphenyl]-4-yl)methanamine hydrochloride

• Molecular Formula: C15H14ClN
• Molecular Weight: 243.73 g/mol
• IUPAC Name: [4-(4-ethynylphenyl)phenyl]methanamine;hydrochloride
• InChI: InChI=1S/C15H13N.ClH/c1-2-12-3-7-14(8-4-12)15-9-5-13(11-16)6-10-15;/h1,3-10H,11,16H2;1H
• InChI Key: OVVGYKDQZTXFMN-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=CC=C(C=C1)C2=CC=C(C=C2)CN.Cl

Description

(4’-Ethynyl-[1,1’-biphenyl]-4-yl)methanamine hydrochloride is a chemical compound with the molecular formula C15H13ClN It is a derivative of biphenyl, featuring an ethynyl group and a methanamine group attached to the biphenyl structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4’-Ethynyl-[1,1’-biphenyl]-4-yl)methanamine hydrochloride typically involves the following steps:

Formation of 4-Ethynylbiphenyl: This can be achieved through a palladium-catalyzed cross-coupling reaction between 4-bromobiphenyl and ethynyltrimethylsilane, followed by deprotection of the ethynyl group.

Amination: The 4-ethynylbiphenyl is then subjected to a reaction with formaldehyde and ammonium chloride to introduce the methanamine group.

Hydrochloride Formation: The final step involves the conversion of the free amine to its hydrochloride salt by treatment with hydrochloric acid.

Industrial Production Methods

Industrial production methods for (4’-Ethynyl-[1,1’-biphenyl]-4-yl)methanamine hydrochloride would likely involve similar synthetic routes but on a larger scale, with optimizations for yield, purity, and cost-effectiveness. This may include the use of continuous flow reactors and automated systems to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions

(4’-Ethynyl-[1,1’-biphenyl]-4-yl)methanamine hydrochloride can undergo various chemical reactions, including:

Oxidation: The ethynyl group can be oxidized to form corresponding carbonyl compounds.

Reduction: The nitro group (if present) can be reduced to an amine.

Substitution: The methanamine group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) with a palladium catalyst can be used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium hydride (NaH) or potassium tert-butoxide (KOtBu).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the ethynyl group can yield aldehydes or ketones, while reduction of a nitro group would produce an amine .

Scientific Research Applications

(4’-Ethynyl-[1,1’-biphenyl]-4-yl)methanamine hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and in the development of new materials.

Biology: The compound can be used in the study of biological pathways and as a probe in biochemical assays.

Industry: It is used in the production of polymers, dyes, and other industrial chemicals.

Mechanism of Action

The mechanism of action of (4’-Ethynyl-[1,1’-biphenyl]-4-yl)methanamine hydrochloride involves its interaction with specific molecular targets. The ethynyl group can participate in click chemistry reactions, forming stable covalent bonds with other molecules. The methanamine group can act as a nucleophile, participating in various biochemical reactions .

Comparison with Similar Compounds

Similar Compounds

4-Ethynylbiphenyl: Lacks the methanamine group but shares the ethynyl-biphenyl structure.

(4- (1,2,4,5-Tetrazin-3-yl)phenyl)methanamine hydrochloride: Contains a tetrazine ring instead of the biphenyl structure.

Uniqueness

(4’-Ethynyl-[1,1’-biphenyl]-4-yl)methanamine hydrochloride is unique due to the presence of both the ethynyl and methanamine groups, which confer distinct reactivity and potential for diverse applications in various fields of research .